Cas no 92-90-0 (Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-)

• Product Name: Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-
• CAS No: 92-90-0
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 807383
• PubChem ID: 222527
• Update Time: 2025-04-19

Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-
• 3-oxo-N-[4-[4-(3-oxobutanoylamino)phenyl]phenyl]butanamide
• 4,4'-bis(3-oxobutanamido)-1,1'-biphenyl
• Butanamide,N'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[3-oxo-
• AKOS024357115
• NSC-8795
• NSC8795
• 4',4'''-Biacetoacetanilide
• ST50985251
• 4',4'''-Bi-m-acetoacetotoluidide
• DTXSID20278648
• 92-90-0

• Inchi： 1S/C20H20N2O4/c1-13(23)11-19(25)21-17-7-3-15(4-8-17)16-5-9-18(10-6-16)22-20(26)12-14(2)24/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： DVOUVHJTEAZCHS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC(=CC=1)C1C=CC(=CC=1)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 352.142
• Monoisotopic Mass: 352.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 654.5°C at 760 mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.613
• PSA: 92.34000
• LogP: 3.33480